Cas no 6938-95-0 (4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide)

4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide structure
6938-95-0 structure
Product Name:4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
CAS No:6938-95-0
MF:C13H13BrN2O2S
MW:341.223520994186
CID:1735947
PubChem ID:245059
Update Time:2025-04-21

4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide
    • NSC56588
    • Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-
    • AC1L6F2D
    • AC1Q26RB
    • NCIOpen2_007650
    • AR-1H8755
    • NSC 56588
    • NSC-56588
    • NSC56588; Benzenesulfonamide, 4-amino-N-(3-bromo-4-methylphenyl)-; AC1L6F2D; AC1Q26RB; NCIOpen2_007650; AR-1H8755; NSC 56588; NSC-56588;
    • 6938-95-0
    • DTXSID40219477
    • AKOS006224477
    • 4-amino-N-(3-bromo-4-methyl-phenyl)benzenesulfonamide
    • Inchi: 1S/C13H13BrN2O2S/c1-9-2-5-11(8-13(9)14)16-19(17,18)12-6-3-10(15)4-7-12/h2-8,16H,15H2,1H3
    • InChI Key: PLMVARWIHJXECT-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C=CC(=C1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

  • Exact Mass: 339.98819
  • Monoisotopic Mass: 339.988
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.599
  • Boiling Point: 489.1°C at 760 mmHg
  • Flash Point: 249.6°C
  • Refractive Index: 1.672
  • PSA: 72.19
  • LogP: 4.87550

4-amino-n-(3-bromo-4-methylphenyl)benzenesulfonamide Related Literature

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